Cas no 13308-51-5 (Boron phosphate)

• Product Name: Boron phosphate
• CAS No: 13308-51-5
• MF: BO₄P
• MW: 105.782361030579
• MDL: MFCD00011318
• CID: 49157
• Update Time: 2026-05-14

Boron phosphate Chemical and Physical Properties

Names and Identifiers

• Boron phosphate
• BORON PHOSPHATE TECHNICAL GRADE FOR ORGANIC SYNTHESIS
• 2,4,5-trioxa-1λ5-phospha-3-borabicyclo[1.1.1]pentane 1-oxide
• B(PO4) Boron orthophosphate
• Boron(III) phosphate
• Budit326
• Budit 321
• Fosfato de boro
• BOROPHOSPHORIC ACID
• boron orthophosphate
• Boron phosphate (1:1)
• boronphosphate(b(po4))
• Boron phosphate hydrate
• BORON (III) PHOSPHATE

• MDL： MFCD00011318
• Inchi： InChI=1S/BO4P/c2-6-3-1(4-6)5-6
• InChI Key： RKVCQBPDVHFKCU-UHFFFAOYSA-N
• SMILES： B12OP(=O)(O1)O2

Computed Properties

• Exact Mass: 108.98600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White tetragonal crystals or fine powders.
• Density: 2.52
• Melting Point: 1400°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 96.06000
• LogP: -0.79790
• Solubility: Soluble in caustic metal solution, insoluble in water, ethanol, benzene, acetone, dilute acid.

Boron phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Boron phosphate

Boron Phosphate (CAS No. 13308-51-5): Properties, Applications, and Market Insights

Boron phosphate (CAS No. 13308-51-5), also known as phosphoric acid boron salt, is an inorganic compound with the chemical formula BPO₄. This versatile material has gained significant attention in recent years due to its unique properties and wide-ranging applications in industries such as catalysis, ceramics, and electronics. As researchers and manufacturers seek more efficient and sustainable materials, boron phosphate powder and its derivatives have emerged as promising candidates for various advanced technologies.

The compound typically appears as a white crystalline solid with a high melting point (above 1400°C), making it exceptionally thermally stable. Its structure consists of alternating BO₄ and PO₄ tetrahedra, creating a three-dimensional network that contributes to its remarkable chemical inertness. These characteristics make high purity boron phosphate particularly valuable in harsh operating environments where other materials might degrade.

One of the most significant applications of boron phosphate catalyst is in the field of heterogeneous catalysis. Recent studies have demonstrated its effectiveness in dehydration reactions, esterification processes, and hydrocarbon conversions. With growing interest in green chemistry, researchers are exploring how BPO4 catalyst can replace traditional acidic catalysts in more environmentally friendly processes. The material's Lewis acid sites and thermal stability make it particularly suitable for these applications.

In the electronics industry, boron phosphate ceramic has shown promise as a dielectric material and as a component in solid-state electrolytes. The compound's low thermal expansion coefficient and good electrical insulation properties align well with current trends toward miniaturization and high-temperature operation in electronic devices. Manufacturers are increasingly considering boron phosphate for lithium-ion batteries as researchers investigate its potential to improve battery safety and performance.

The materials science community has been particularly interested in the optical properties of boron phosphate crystals. When doped with certain rare earth elements, these materials exhibit luminescent properties that could be valuable for LED technologies and display applications. This aligns with the current market demand for more efficient phosphor materials in solid-state lighting.

From a commercial perspective, the global market for boron phosphate price and suppliers has seen steady growth, particularly in Asia-Pacific regions where electronics manufacturing is concentrated. Quality specifications for industrial-grade material typically require purity levels above 99%, while research-grade samples may demand even higher purity. Current industry discussions focus on scaling up production while maintaining consistent quality, as well as developing more cost-effective synthesis methods for boron phosphate production.

Recent advancements in nanotechnology have opened new possibilities for nano boron phosphate applications. The material's high surface area when prepared in nanoparticulate form enhances its catalytic efficiency and creates opportunities in areas such as gas sensors and advanced coatings. These developments correspond with the broader nanotechnology trends that are transforming multiple industries.

Environmental considerations are increasingly important in material selection, and boron phosphate safety data indicates it has low toxicity compared to many alternative materials. This characteristic, combined with its stability, makes it attractive for sustainable technology development. Researchers are particularly interested in its potential role in carbon capture and storage systems, where its acid-resistant properties could prove valuable.

For laboratories and research institutions working with this compound, proper handling of boron phosphate reagent involves standard precautions for fine powders, including the use of appropriate personal protective equipment. While the material is generally considered stable, its high-temperature applications require careful consideration of thermal management and containment.

Looking to the future, ongoing research into boron phosphate uses continues to reveal new potential applications. Areas of active investigation include its role in proton exchange membranes for fuel cells, as a support material for nanoparticle catalysts, and in specialized glass formulations. The compound's versatility ensures it remains relevant as technological needs evolve.

For those sourcing this material, understanding the various grades of boron phosphate for sale is crucial. Technical grade is typically used for industrial applications, while analytical reagent grade meets more stringent purity requirements for research purposes. The development of specialized forms, such as mesoporous boron phosphate, is creating additional market segments with premium pricing.

In conclusion, boron phosphate (CAS No. 13308-51-5) represents an important material with diverse applications across multiple high-tech industries. Its combination of thermal stability, chemical resistance, and tunable properties makes it valuable for current technologies while offering potential for future innovations. As research continues and manufacturing processes improve, this compound is likely to play an increasingly significant role in advanced materials development.